3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate

• IUPAC Name: [3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl] acetate
• InChI: InChI=1S/C18H16N2O5/c1-11(21)24-14-6-4-5-13(9-14)18-19-17(20-25-18)12-7-8-15(22-2)16(10-12)23-3/h4-10H,1-3H3
• InChI Key: QJHHDTYBCWGUIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C2=NC(=NO2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol

Description

3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound belongs to the class of oxadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate is not fully understood. However, it is believed to exert its biological effects by inhibiting specific enzymes and proteins that are essential for the growth and survival of cancer cells, bacteria, and fungi.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating specific signaling pathways. It has also been reported to inhibit the growth and proliferation of bacteria and fungi by disrupting their cell membranes and inhibiting specific enzymes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate is its potent biological activity against cancer cells, bacteria, and fungi. However, its limited solubility in water and low bioavailability may limit its use in certain applications.

Future Directions

There are several future directions for research on 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate. These include:
1. Further studies on the mechanism of action of this compound to elucidate its biological effects at the molecular level.
2. Investigation of the potential applications of this compound in other scientific fields, such as agriculture and environmental science.
3. Development of more efficient and cost-effective methods for synthesizing this compound.
4. Evaluation of the pharmacokinetic and pharmacodynamic properties of this compound to determine its suitability for use in clinical trials.
In conclusion, this compound is a promising chemical compound with potential applications in various scientific fields. Its potent biological activity against cancer cells, bacteria, and fungi makes it an attractive target for further research. However, more studies are needed to fully understand its mechanism of action and to determine its suitability for use in clinical trials.

Scientific Research Applications

3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl acetate has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been shown to possess significant anticancer and antitumor activities. It has also been reported to exhibit potent antibacterial and antifungal properties.